N-(2,2,2-Trichloroacetyl)cefuroxime
N-(2,2,2-Trichloroacetyl)cefuroxime
Brand Name:
Vulcanchem
CAS No.:
76598-06-6
VCID:
VC0114855
InChI:
InChI=1S/C18H15Cl3N4O9S/c1-32-24-9(8-3-2-4-33-8)12(26)22-10-13(27)25-11(15(28)29)7(6-35-14(10)25)5-34-17(31)23-16(30)18(19,20)21/h2-4,10,14H,5-6H2,1H3,(H,22,26)(H,28,29)(H,23,30,31)/b24-9+/t10-,14-/m1/s1
SMILES:
CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O
Molecular Formula:
C18H15Cl3N4O9S
Molecular Weight:
569.8 g/mol
N-(2,2,2-Trichloroacetyl)cefuroxime
CAS No.: 76598-06-6
Cat. No.: VC0114855
Molecular Formula: C18H15Cl3N4O9S
Molecular Weight: 569.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 76598-06-6 |
|---|---|
| Molecular Formula | C18H15Cl3N4O9S |
| Molecular Weight | 569.8 g/mol |
| IUPAC Name | (6R,7R)-7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-[(2,2,2-trichloroacetyl)carbamoyloxymethyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H15Cl3N4O9S/c1-32-24-9(8-3-2-4-33-8)12(26)22-10-13(27)25-11(15(28)29)7(6-35-14(10)25)5-34-17(31)23-16(30)18(19,20)21/h2-4,10,14H,5-6H2,1H3,(H,22,26)(H,28,29)(H,23,30,31)/b24-9+/t10-,14-/m1/s1 |
| Standard InChI Key | BGPGYDOAMAGXIO-DRGRTGIUSA-N |
| Isomeric SMILES | CO/N=C(\C1=CC=CO1)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O |
| SMILES | CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O |
| Canonical SMILES | CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator